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molecular formula C7H8NO5P B075597 (4-Nitro-benzyl)-phosphonic acid CAS No. 1205-62-5

(4-Nitro-benzyl)-phosphonic acid

Cat. No. B075597
CAS RN: 1205-62-5
M. Wt: 217.12 g/mol
InChI Key: FZNXRFYRXBFQMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08399433B2

Procedure details

A mixture of diethyl(4-nitrobenzyl)phosphonate (I, 700 mg, 2.56 mmol) and 5 mL concentrated HCl was heated at 120° C. for 6 hours. The cooled mixture was then diluted with water, the suspended solid isolated by filtration, washed with water and dried in vacuo to afford 500 mg of (4-nitrobenzyl)phosphonic acid (II) which was used without further purification. This material was mixed with oxalyl chloride (5 mL) and heated at 65° C. under nitrogen for 12 hr after which time the mixture was concentrated in vacuo to afford crude (4-nitrobenzyl)phosphonic dichloride (III). This dichloride was dissolved in dry methylene chloride (5 mL), cooled in ice under nitrogen and treated with n-butanol (1.05 mL, 11.5 mmol) and DIPEA (0.88 mL, 5.07 mmol). After 1 hr at room temperature the mixture was concentrated in vacuo and chromatographed over silica gel eluting with EtOAc:hexane 30-70% to yield 498 mg of dibutyl(4-nitrobenzyl)phosphonate (IV, R=nBu) yield: 66%). A solution of this phosphonate ester in methanol (5 mL) was hydrogenated in the presence of 5% Pd/C (32 mg) for 2 h. The suspension was filtered and the filtrate concentrated in vacuo to afford 368 mg of dibutyl(4-aminobenzyl)phosphonate (yield: 82%).
Name
diethyl(4-nitrobenzyl)phosphonate
Quantity
700 mg
Type
reactant
Reaction Step One
Name
HCl
Quantity
5 mL
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
(4-nitrobenzyl)phosphonic acid

Identifiers

REACTION_CXSMILES
C([O:3][P:4]([CH2:9][C:10]1[CH:15]=[CH:14][C:13]([N+:16]([O-:18])=[O:17])=[CH:12][CH:11]=1)(=[O:8])[O:5]CC)C.Cl>O>[N+:16]([C:13]1[CH:14]=[CH:15][C:10]([CH2:9][P:4](=[O:3])([OH:5])[OH:8])=[CH:11][CH:12]=1)([O-:18])=[O:17]

Inputs

Step One
Name
diethyl(4-nitrobenzyl)phosphonate
Quantity
700 mg
Type
reactant
Smiles
C(C)OP(OCC)(=O)CC1=CC=C(C=C1)[N+](=O)[O-]
Name
HCl
Quantity
5 mL
Type
reactant
Smiles
Cl
Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the suspended solid isolated by filtration
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried in vacuo

Outcomes

Product
Name
(4-nitrobenzyl)phosphonic acid
Type
product
Smiles
[N+](=O)([O-])C1=CC=C(CP(O)(O)=O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 500 mg
YIELD: CALCULATEDPERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.